Cas no 25772-83-2 (2-Propanol, 1-chloro-3-(3-methoxyphenoxy)-)

• Product Name: 2-Propanol, 1-chloro-3-(3-methoxyphenoxy)-
• CAS No: 25772-83-2
• MF: C₁₀H₁₃ClO₃
• MW: 216.661422491074
• CID: 238426
• PubChem ID: 13397643
• Update Time: 2025-04-19

2-Propanol, 1-chloro-3-(3-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-chloro-3-(3-methoxyphenoxy)-
• 1-chloro-3-(3-methoxyphenoxy)propan-2-ol
• SCHEMBL3630199
• DTXSID00539300
• 25772-83-2

• Inchi： 1S/C10H13ClO3/c1-13-9-3-2-4-10(5-9)14-7-8(12)6-11/h2-5,8,12H,6-7H2,1H3
• InChI Key： FKJXXIJJUPTHEI-UHFFFAOYSA-N
• SMILES： ClCC(COC1C=CC=C(C=1)OC)O

Computed Properties

• Exact Mass: 216.05539
• Monoisotopic Mass: 216.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69